molecular formula C11H12N2O B8472484 2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone

2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone

Cat. No.: B8472484
M. Wt: 188.23 g/mol
InChI Key: GVKIKMWURJWNPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12N2O

Molecular Weight

188.23 g/mol

IUPAC Name

2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)propan-1-one

InChI

InChI=1S/C11H12N2O/c1-7(2)11(14)9-5-8-3-4-12-6-10(8)13-9/h3-7,13H,1-2H3

InChI Key

GVKIKMWURJWNPZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)C1=CC2=C(N1)C=NC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

2-Methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanol (Example 78) (75 mg, 0.39 mmol) was dissolved in methylene chloride (10 mL). Manganese dioxide (343 mg, 3.94 mmol) was added and the reaction mixture was stirred for ca. 14 h. The reaction mixture was filtered through diatomaceous earth and the filter cake was washed several times with hot methanol. The filtrate was concentrated to give a white solid. Drying under vacuum produced 2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone (64 mg, 88%) as a white solid: mp 224-228° C.; 1H NMR (500 MHz, CD3OD) δ1.26 (6H, d, J=7.0 Hz), 3.45-3.62 (1H, m), 7.37 (1H, s), 7.72-7.74 (1H, m), 8.14 (1H, d, J=6.0 Hz), 8.82 (1H, s); ESI MS m/z 189 [C11H12N2O+H]+; HPLC (Method A) 95.4% (AUC), tR=13.7 min.
Quantity
75 mg
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10 mL
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343 mg
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